Cas no 2408975-52-8 (2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid)

• Product Name: 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid
• CAS No: 2408975-52-8
• MF: C₁₂H₁₇F₆N₃O₅
• MW: 397.270904302597
• CID: 6187508
• PubChem ID: 146082136
• Update Time: 2025-06-14

2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid
• EN300-7539517
• 2-(3-aminoazetidin-1-yl)-N-cyclopropylacetamide; bis(trifluoroacetic acid)
• 2408975-52-8
• 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide bis(2,2,2-trifluoroacetate)

• Inchi： 1S/C8H15N3O.2C2HF3O2/c9-6-3-11(4-6)5-8(12)10-7-1-2-7;2*3-2(4,5)1(6)7/h6-7H,1-5,9H2,(H,10,12);2*(H,6,7)
• InChI Key： AWKCZZSVMMBUAI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C(CN1CC(C1)N)NC1CC1

Computed Properties

• Exact Mass: 397.10723962g/mol
• Monoisotopic Mass: 397.10723962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Additional information on 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid

Comprehensive Analysis of 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid (CAS No. 2408975-52-8)

In the rapidly evolving field of pharmaceutical chemistry, 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid (CAS No. 2408975-52-8) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and cyclopropyl moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a trifluoroacetic acid salt form with a versatile acetamide backbone, making it a promising candidate for modulating biological targets.

The compound's CAS number 2408975-52-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its 3-aminoazetidine core is a key structural motif often explored in medicinal chemistry due to its conformational rigidity and ability to enhance binding affinity. Meanwhile, the N-cyclopropylacetamide moiety contributes to metabolic stability, a hot topic in modern drug design as researchers seek to improve pharmacokinetic profiles. These attributes align with current industry trends favoring small molecule therapeutics with enhanced bioavailability.

Recent literature highlights growing interest in azetidine-containing compounds, with particular focus on their role as bioisosteres for saturated heterocycles. This trend reflects broader pharmaceutical industry efforts to address challenges like drug resistance and CNS penetration - frequent search terms among medicinal chemists. The trifluoroacetic acid component of this compound also warrants attention, as fluorinated molecules continue gaining prominence in drug development due to their ability to influence lipophilicity and membrane permeability.

Synthetic accessibility remains a crucial consideration for pharmaceutical intermediates, and this compound's structure suggests multiple potential retrosynthetic pathways. The presence of both primary amine and amide functionalities provides handles for further derivatization, a feature highly valued in combinatorial chemistry approaches. Analytical chemists emphasize the importance of proper characterization for such compounds, employing techniques like HPLC purity analysis and mass spectrometry - methodologies frequently searched by quality control professionals.

From a therapeutic perspective, the azetidine pharmacophore in this molecule may offer advantages for targeting GPCRs or kinases, protein families dominating current drug discovery pipelines. The compound's cyclopropyl group could contribute to conformational restriction, a strategy increasingly employed to enhance selectivity. These molecular characteristics respond to the pharmaceutical industry's growing demand for precision medicine approaches, a trending topic in both academic and commercial research settings.

Stability studies of 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide;2,2,2-trifluoroacetic acid under various conditions represent another area of practical importance. Formulation scientists frequently search for information about salt forms and their impact on solid-state properties, making this aspect particularly relevant. The trifluoroacetate counterion may influence crystallization behavior and solubility - critical parameters in preformulation studies that determine downstream development success.

In the context of intellectual property landscape, compounds featuring azetidine scaffolds have seen growing patent activity, particularly in areas like immuno-oncology and neurodegenerative diseases. This positions CAS No. 2408975-52-8 as potentially valuable for organizations pursuing novel small molecule patents. The presence of both hydrogen bond donors and acceptors in its structure complies with modern lead-like criteria, addressing another frequent search concern among drug discovery teams.

Environmental considerations also come into play with such compounds. The pharmaceutical industry's shift toward green chemistry principles has increased scrutiny of synthetic routes and process efficiency. Researchers evaluating 2-(3-Aminoazetidin-1-yl)-N-cyclopropylacetamide derivatives must consider atom economy and waste minimization - topics generating substantial discussion in sustainable chemistry circles.

Looking forward, the unique combination of azetidine and cyclopropyl elements in this molecule suggests potential for creating privileged structures in medicinal chemistry. Its development trajectory may parallel that of other successful heterocyclic compounds that have become cornerstone scaffolds in drug discovery. As the field continues prioritizing molecular complexity and three-dimensionality, compounds like CAS No. 2408975-52-8 will likely remain at the forefront of pharmaceutical research.